3-bromo-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

• IUPAC Name: 3-bromo-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C17H17BrN2O3S/c1-24(22,23)20-9-3-5-12-11-15(7-8-16(12)20)19-17(21)13-4-2-6-14(18)10-13/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,19,21)
• InChI Key: NJFSQYSPMHYKTC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C17H17BrN2O3S
• Molecular Weight: 409.3 g/mol

Description

3-bromo-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its ability to inhibit the growth of cancer cells and has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

Sulfonylation Reactions and Quinoline Derivatives

Copper(II)-Catalyzed Remote Sulfonylation of Aminoquinolines

This study describes the development of an efficient method for the remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives at the C5 position using sodium sulfinates as sulfide sources. The resulting derivatives were obtained in moderate to high yields, highlighting an environmentally friendly approach due to the generation of benign byproducts and the use of less odorous, safer reagents compared to traditional methods (Xia et al., 2016).

Analysis of Quinolinone Structures

The scientific interest in quinolinones, as versatile building blocks for applications across pharmacy, medicine, physics, and engineering, was showcased. The synthesis and characterization of novel quinolinone structures with various ligands demonstrate their potential utility in diverse scientific fields, with specific attention to their crystallographic structures and molecular interactions (Michelini et al., 2019).

Potential Biological Activities

Design and Synthesis of Quinoline Based 1,2,3-Triazoles

The synthesis of novel quinoline derivatives integrated with 1,2,3-triazoles was explored for their antimicrobial and antimalarial activities. The study highlights the potential of these compounds in developing new therapeutic agents (Parthasaradhi et al., 2015).

Antimicrobial Screening of Novel Quinoline Derivatives

Another study focused on synthesizing and characterizing new quinoline derivatives for their in vitro antimicrobial properties. The research underscores the ongoing efforts to identify novel compounds with significant antimicrobial activity, addressing the urgent need for new antibiotics (Idrees et al., 2020).

Future Directions

Given the interest in related compounds as BET inhibitors, future research could potentially explore the efficacy of 3-bromo-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide in this context.